molecular formula C16H18N4O2 B8426335 1-(6-Methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine

1-(6-Methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine

Cat. No.: B8426335
M. Wt: 298.34 g/mol
InChI Key: AQONEOMVUJLSNT-UHFFFAOYSA-N
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Description

1-(6-Methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18N4O2

Molecular Weight

298.34 g/mol

IUPAC Name

1-(6-methylpyridin-2-yl)-4-(4-nitrophenyl)piperazine

InChI

InChI=1S/C16H18N4O2/c1-13-3-2-4-16(17-13)19-11-9-18(10-12-19)14-5-7-15(8-6-14)20(21)22/h2-8H,9-12H2,1H3

InChI Key

AQONEOMVUJLSNT-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

From 1-(4-nitro-phenyl)-piperazine and 2-chloro-6-methylpyridine, by heating in the presence of palladium (II) acetate, 2-dicyclohexylphospino-2-(N,N′-dimethyl amino)biphenyl and caesium carbonate in a mixture of toluene and THF to give 1-(6-methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine then catalytic hydrogenation over Raney nickel in methanol.
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